Cas no 1692168-20-9 (2-methyl-5-(oxolan-3-yl)-5H,6H,7H,8H-imidazo1,2-apyrimidine)

• Product Name: 2-methyl-5-(oxolan-3-yl)-5H,6H,7H,8H-imidazo1,2-apyrimidine
• CAS No: 1692168-20-9
• MF: C₁₁H₁₇N₃O
• MW: 207.272182226181
• CID: 6612083
• PubChem ID: 136710394
• Update Time: 2025-11-06

2-methyl-5-(oxolan-3-yl)-5H,6H,7H,8H-imidazo1,2-apyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-methyl-5-(oxolan-3-yl)-5H,6H,7H,8H-imidazo1,2-apyrimidine
• EN300-1119036
• 1692168-20-9
• 2-methyl-5-(oxolan-3-yl)-5H,6H,7H,8H-imidazo[1,2-a]pyrimidine

• Inchi： 1S/C11H17N3O/c1-8-6-14-10(9-3-5-15-7-9)2-4-12-11(14)13-8/h6,9-10H,2-5,7H2,1H3,(H,12,13)
• InChI Key： OFQZSJSQGJJEQM-UHFFFAOYSA-N
• SMILES： O1CCC(C1)C1CCNC2=NC(C)=CN12

Computed Properties

• Exact Mass: 207.137162174g/mol
• Monoisotopic Mass: 207.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 39.1Ų

Additional information on 2-methyl-5-(oxolan-3-yl)-5H,6H,7H,8H-imidazo1,2-apyrimidine

Introduction to 2-Methyl-5-(Oxolan-3-yl)-5H,6H,7H,8H-Imidazo[1,2-a]Pyrimidine (CAS No. 1692168-20-9)

2-Methyl-5-(Oxolan-3-yl)-5H,6H,7H,8H-imidazo[1,2-a]pyrimidine, with the CAS number 1692168-20-9, is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of imidazopyrimidines, which are known for their diverse biological activities, including antiviral, anticancer, and anti-inflammatory properties.

The chemical structure of 2-methyl-5-(oxolan-3-yl)-5H,6H,7H,8H-imidazo[1,2-a]pyrimidine is characterized by a fused ring system consisting of an imidazole and a pyrimidine moiety. The presence of the oxolan-3-yl substituent at the 5-position and the methyl group at the 2-position imparts specific conformational and electronic properties that contribute to its biological activity. The oxolan-3-yl group is a six-membered ring with an oxygen atom and two chiral centers, which can influence the compound's interactions with biological targets.

Recent studies have highlighted the potential of 2-methyl-5-(oxolan-3-yl)-5H,6H,7H,8H-imidazo[1,2-a]pyrimidine in various therapeutic areas. One notable application is in the treatment of viral infections. Research has shown that this compound exhibits potent antiviral activity against a range of viruses, including influenza and herpes simplex virus (HSV). The mechanism of action involves inhibition of viral replication through interference with key viral enzymes or pathways.

In addition to its antiviral properties, 2-methyl-5-(oxolan-3-yl)-5H,6H,7H,8H-imidazo[1,2-a]pyrimidine has also been investigated for its anticancer potential. Preclinical studies have demonstrated that this compound can induce apoptosis in cancer cells and inhibit tumor growth in animal models. The anticancer activity is attributed to its ability to modulate signaling pathways involved in cell proliferation and survival.

The anti-inflammatory properties of 2-methyl-5-(oxolan-3-yl)-5H,6H,7H,8H-imidazo[1,2-a]pyrimidine have also been explored. In vitro and in vivo experiments have shown that this compound can reduce inflammation by inhibiting the production of pro-inflammatory cytokines and chemokines. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 2-methyl-5-(oxolan-3-yl)-5H,6H,7H,8H-imidazo[1,2-a]pyrimidine has been studied to understand its behavior in biological systems. It has been found to have good oral bioavailability and a favorable distribution profile. The compound is metabolized primarily through hepatic enzymes, with major metabolites being excreted via urine and feces. These pharmacokinetic properties suggest that it can be effectively administered orally for therapeutic purposes.

To further evaluate the safety and efficacy of 2-methyl-5-(oxolan-3-yl)-5H,6H,7H,8H-imidazo[1,2-a]pyrimidine, several clinical trials are currently underway. These trials aim to assess the compound's performance in human subjects for various indications such as viral infections and cancer. Preliminary results from phase I trials have shown promising safety profiles with no significant adverse effects observed at therapeutic doses.

In conclusion, 2-methyl-5-(oxolan-3-yl)-5H,6H,7H,8H-imidazo[1,2-a]pyrimidine (CAS No. 1692168-20-9) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in medicinal chemistry. Ongoing research and clinical trials will continue to elucidate its full potential and pave the way for its use in clinical practice.